(E)-N,N-diethylbut-2-enamide

• CAS No.: 1950-58-9
• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: (E)-N,N-diethylbut-2-enamide
• InChI: InChI=1S/C8H15NO/c1-4-7-8(10)9(5-2)6-3/h4,7H,5-6H2,1-3H3/b7-4+
• InChI Key: TXHUHDDZTWDOAJ-QPJJXVBHSA-N
• SMILES: CCN(CC)C(=O)C=CC
• Isomeric SMILES: CCN(CC)C(=O)/C=C/C
• Synonyms: 2-ButenaMide, N,N-diethyl-, (E)-

Description

(E)-N,N-Diethylbut-2-enamide (C₈H₁₅NO) is an α,β-unsaturated amide characterized by a trans-configured double bond (C2–C3) and diethyl substituents on the amide nitrogen. This compound serves as a key intermediate in synthesizing heterocyclic compounds, agrochemicals, and pharmaceuticals. Its reactivity is influenced by the electron-withdrawing amide group and the conjugation of the double bond, enabling participation in Michael additions, cyclizations, and nucleophilic substitutions .

Comparison with Similar Compounds

Phosphamidon: Organophosphate Derivative

Compound: (EZ)-2-Chloro-3-dimethoxyphosphinoyloxy-N,N-diethylbut-2-enamide (Phosphamidon, C₁₀H₁₉ClNO₅P) Key Differences:

• Substituents: A chlorine atom and a dimethoxyphosphinoyloxy group replace the hydrogen at C3.
• Application: Acts as an organophosphate insecticide and nematicide due to acetylcholinesterase inhibition .
• Reactivity : The phosphate ester group enhances electrophilicity, making it highly toxic to pests but requiring careful handling .

Property	(E)-N,N-Diethylbut-2-enamide	Phosphamidon
Molecular Formula	C₈H₁₅NO	C₁₀H₁₉ClNO₅P
Functional Groups	Enamide, diethylamide	Enamide, phosphate, chloro
Application	Chemical intermediate	Insecticide
Toxicity	Low	High (organophosphate)

N-(3,4-Dimethoxyphenethyl)-3-Methoxybut-2-enamide

Compound: (E)-N-(3,4-Dimethoxyphenethyl)-3-methoxybut-2-enamide (C₁₅H₂₁NO₄) Key Differences:

• Substituents : A 3,4-dimethoxyphenethyl group replaces the diethylamine, and a methoxy group is present at C3.
• Application: Intermediate for synthesizing 3,4-dihydroisoquinolines, highlighting its role in medicinal chemistry .
• Reactivity : The electron-rich aromatic ring facilitates electrophilic substitutions, unlike the simpler diethylamide .

(2E)-N-(2-Iodophenyl)-N-Methylbut-2-enamide

Compound: (2E)-N-(2-Iodophenyl)-N-methylbut-2-enamide (C₁₁H₁₂INO) Key Differences:

• Substituents : Methyl and 2-iodophenyl groups on the amide nitrogen.
• Application: Potential use in radiopharmaceuticals or as a halogenated probe in organic synthesis .
• Stability : The bulky iodophenyl group may hinder rotational freedom, affecting conformational stability .

2-Cyano-N-(4,6-Dimethylpyrimidin-2-yl)-3-Hydroxybut-2-enamide

Compound: (2E)-2-Cyano-N-(4,6-dimethylpyrimidin-2-yl)-3-hydroxybut-2-enamide (C₁₁H₁₂N₄O₂) Key Differences:

• Substituents: Cyano and hydroxy groups at C2 and C3; pyrimidinyl group on the amide nitrogen.
• Application : Likely functions as a kinase inhibitor or enzyme modulator due to hydrogen-bonding motifs .
• Acidity : The hydroxy group (predicted pKa ~5.2) enhances solubility and metal-chelating ability .

Structural and Functional Trends

Impact of Amide Substituents

• Diethyl vs. Methyl/Aryl Groups : Diethyl groups in (E)-N,N-diethylbut-2-enamide enhance lipophilicity compared to methyl or aryl-substituted analogs (e.g., ). This affects membrane permeability in biological systems.
• Electron-Withdrawing Groups: Substituents like chloro (Phosphamidon) or cyano () increase electrophilicity, altering reactivity in nucleophilic attacks .

Role of the α,β-Unsaturated System

• The conjugated enamide system enables resonance stabilization, facilitating reactions like: Michael Additions: With nucleophiles targeting the β-carbon. Cyclizations: To form heterocycles (e.g., dihydroisoquinolines in ).